Cas no 1153890-36-8 (2-{1-(2,4-dimethylphenyl)ethylamino}propan-1-ol)

• Product Name: 2-{1-(2,4-dimethylphenyl)ethylamino}propan-1-ol
• CAS No: 1153890-36-8
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5230632
• PubChem ID: 43499619
• Update Time: 2026-03-07

2-{1-(2,4-dimethylphenyl)ethylamino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-[[1-(2,4-dimethylphenyl)ethyl]amino]-
• 2-((1-(2,4-Dimethylphenyl)ethyl)amino)propan-1-ol
• 2-{1-(2,4-dimethylphenyl)ethylamino}propan-1-ol

• Inchi： 1S/C13H21NO/c1-9-5-6-13(10(2)7-9)12(4)14-11(3)8-15/h5-7,11-12,14-15H,8H2,1-4H3
• InChI Key： CSZYJVKHTWDSQE-UHFFFAOYSA-N
• SMILES： C(O)C(NC(C1=CC=C(C)C=C1C)C)C

Additional information on 2-{1-(2,4-dimethylphenyl)ethylamino}propan-1-ol

Recent Advances in the Study of 2-{1-(2,4-dimethylphenyl)ethylamino}propan-1-ol (CAS: 1153890-36-8)

The compound 2-{1-(2,4-dimethylphenyl)ethylamino}propan-1-ol (CAS: 1153890-36-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a compound of considerable interest for drug development.

One of the key areas of research has been the synthesis and optimization of 2-{1-(2,4-dimethylphenyl)ethylamino}propan-1-ol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a combination of chiral resolution techniques and catalytic asymmetric synthesis to achieve enantiomerically pure forms of the compound, which is critical for its biological activity.

In terms of pharmacological activity, recent in vitro and in vivo studies have demonstrated that 2-{1-(2,4-dimethylphenyl)ethylamino}propan-1-ol exhibits potent adrenergic receptor modulation. Specifically, it has been shown to act as a selective agonist for α2-adrenergic receptors, which are implicated in a range of physiological processes, including blood pressure regulation and neurotransmitter release. These findings suggest potential applications in the treatment of hypertension and neuropsychiatric disorders.

Further investigations into the compound's mechanism of action have revealed its ability to cross the blood-brain barrier efficiently, a property that enhances its therapeutic potential for central nervous system (CNS) disorders. Preclinical studies in animal models have indicated that 2-{1-(2,4-dimethylphenyl)ethylamino}propan-1-ol can attenuate symptoms of anxiety and depression, with fewer side effects compared to existing treatments. These results have spurred interest in advancing the compound to clinical trials.

Despite these promising findings, challenges remain in the development of 2-{1-(2,4-dimethylphenyl)ethylamino}propan-1-ol as a therapeutic agent. Issues such as metabolic stability, potential drug-drug interactions, and long-term safety profiles need to be thoroughly investigated. Ongoing research is focused on addressing these concerns through structural modifications and comprehensive pharmacokinetic studies.

In conclusion, 2-{1-(2,4-dimethylphenyl)ethylamino}propan-1-ol (CAS: 1153890-36-8) represents a compelling candidate for further drug development. Its unique pharmacological profile and recent advancements in synthesis and characterization underscore its potential to address unmet medical needs. Continued research and collaboration across academic and industrial sectors will be essential to fully realize its therapeutic benefits.